Cas no 29444-63-1 (Hexaphosphoric acid)

• Product Name: Hexaphosphoric acid
• CAS No: 29444-63-1
• MF: H₈O₁₉P₆
• MW: 497.894686698914
• CID: 282080
• PubChem ID: 9892081
• Update Time: 2025-04-19

Hexaphosphoric acid Chemical and Physical Properties

Names and Identifiers

• Hexaphosphoric acid
• 29444-63-1
• 6YW
• EINECS 249-632-0
• [oxidanyl-[oxidanyl-[oxidanyl(Phosphonooxy)phosphoryl]oxy-Phosphoryl]oxy-Phosphoryl] Phosphono Hydrogen Phosphate
• DTXSID301315435

• Inchi： 1S/H8O19P6/c1-20(2,3)15-22(7,8)17-24(11,12)19-25(13,14)18-23(9,10)16-21(4,5)6/h(H,7,8)(H,9,10)(H,11,12)(H,13,14)(H2,1,2,3)(H2,4,5,6)
• InChI Key： LSYVCAOPFHHUHM-UHFFFAOYSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OP(=O)(O)OP(=O)(O)OP(=O)(O)O

Computed Properties

• Exact Mass: 497.80855001g/mol
• Monoisotopic Mass: 497.80855001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7.6
• Topological Polar Surface Area: 310Ų